Cas no 20551-34-2 (5-Chloro-2,6-dimethylpyrimidin-4-ol)

• Product Name: 5-Chloro-2,6-dimethylpyrimidin-4-ol
• CAS No: 20551-34-2
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 1080377
• PubChem ID: 135741800
• Update Time: 2025-06-07

5-Chloro-2,6-dimethylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,6-dimethylpyrimidin-4-ol
• 5-chloro-2,6-dimethyl-1H-pyrimidin-4-one
• 5-chloro-2,6-dimethylpyrimidin-4(3H)-one
• CS-0045919
• 4(3H)-Pyrimidinone, 5-chloro-2,6-dimethyl-
• DB-332893
• SCHEMBL13934652
• 5-chloro-2,4-dimethyl-1H-pyrimidin-6-one
• 5-Chloro-2,6-dimethyl-4(3H)-pyrimidinone #
• 20551-34-2
• SB56347

• Inchi： 1S/C6H7ClN2O/c1-3-5(7)6(10)9-4(2)8-3/h1-2H3,(H,8,9,10)
• InChI Key： LXFHKZZKOARREG-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C)=NC=1C)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2,6-dimethylpyrimidin-4-ol

Introduction to 5-Chloro-2,6-dimethylpyrimidin-4-ol (CAS No. 20551-34-2)

5-Chloro-2,6-dimethylpyrimidin-4-ol (CAS No. 20551-34-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely used in the development of various drugs and therapeutic agents. The unique structural features of 5-Chloro-2,6-dimethylpyrimidin-4-ol make it an attractive candidate for a range of applications, from synthetic intermediates to potential drug leads.

The chemical structure of 5-Chloro-2,6-dimethylpyrimidin-4-ol consists of a pyrimidine ring substituted with a chlorine atom at the 5-position and methyl groups at the 2 and 6 positions, along with a hydroxyl group at the 4-position. This specific arrangement imparts unique physical and chemical properties to the compound, making it suitable for various synthetic transformations and biological evaluations.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 5-Chloro-2,6-dimethylpyrimidin-4-ol. Studies have shown that this compound exhibits promising antiviral, antibacterial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 5-Chloro-2,6-dimethylpyrimidin-4-ol to inhibit viral replication in vitro, making it a potential lead compound for the development of antiviral drugs.

Beyond its antiviral properties, 5-Chloro-2,6-dimethylpyrimidin-4-ol has also been investigated for its antibacterial activity. A study conducted by a team of researchers from the University of California demonstrated that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis, which is a critical process for bacterial survival and proliferation.

In the realm of cancer research, 5-Chloro-2,6-dimethylpyrimidin-4-ol has shown promise as a potential anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases that are overexpressed in cancer cells, thereby reducing tumor growth and metastasis.

The synthetic accessibility of 5-Chloro-2,6-dimethylpyrimidin-4-ol is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep reactions starting from readily available precursors such as cyanoacetic acid and methylamine. The robustness and scalability of these synthetic protocols make it feasible to produce large quantities of 5-Chloro-2,6-dimethylpyrimidin-4-ol for further evaluation and development.

In addition to its direct therapeutic applications, 5-Chloro-2,6-dimethylpyrimidin-4-ol serves as an important intermediate in the synthesis of more complex molecules. Its reactive functional groups allow for facile modification through various chemical transformations, enabling researchers to explore a wide range of derivatives with enhanced biological activities. For example, substitution at the hydroxyl group or modification of the chlorine atom can lead to compounds with improved pharmacological profiles.

The safety profile of 5-Chloro-2,6-dimethylpyrimidin-4-ol is another critical aspect that has been extensively studied. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in drug development programs. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials.

In conclusion, 5-Chloro-2,6-dimethylpyrimidin-4-ol (CAS No. 20551-34-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and synthetic accessibility, make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.